2-({6-[4-(1H-imidazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide

• IUPAC Name: 2-[6-(4-imidazol-1-ylphenyl)pyridazin-3-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H21N5O2S/c26-19(22-12-17-2-1-11-27-17)13-28-20-8-7-18(23-24-20)15-3-5-16(6-4-15)25-10-9-21-14-25/h3-10,14,17H,1-2,11-13H2,(H,22,26)
• InChI Key: FTNNKJOPJAVGDE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)N4C=CN=C4
• Molecular Formula: C20H21N5O2S
• Molecular Weight: 395.5 g/mol

Description

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in many functional molecules.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, imidazole derivatives are generally synthesized from glyoxal and ammonia. Recent advances have been made in the regiocontrolled synthesis of substituted imidazoles.

Chemical Reactions Analysis

Imidazole and its derivatives are known to participate in a variety of chemical reactions. They are key components to functional molecules that are used in a variety of everyday applications.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms.

Scientific Research Applications

Antimicrobial Activity

This compound has shown significant potential as an antimicrobial agent. . Research indicates that derivatives of imidazole can disrupt microbial cell membranes and inhibit essential enzymes, making them effective against a variety of pathogens.

Anticancer Properties

The pyridazine moiety in this compound contributes to its anticancer properties. . This compound’s unique structure allows it to interact with DNA and proteins within cancer cells, leading to cell cycle arrest and apoptosis.

Anti-inflammatory Effects

Imidazole-containing compounds are also known for their anti-inflammatory effects. . Its ability to modulate the immune response makes it a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Cardioprotective Effects

Finally, this compound has shown promise in protecting the heart from ischemic damage. It can reduce the extent of myocardial infarction and improve cardiac function after ischemic events. These cardioprotective effects are likely due to its antioxidant and anti-inflammatory properties.

Each of these applications highlights the versatility and potential of 2-({6-[4-(1H-imidazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)-N-[(oxolan-2-yl)methyl]acetamide in various fields of scientific research. If you have any specific area you’d like to delve deeper into, feel free to let me know!

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Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound and its biological target. Some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

Imidazole and its derivatives continue to be an area of active research due to their wide range of biological activities and their potential as therapeutic agents. Future research will likely focus on the development of new synthetic routes and the exploration of new biological activities.